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Compound of Interest

Compound Name: Iprovalicarb-d8

Cat. No.: B15559633 Get Quote

Iprovalicarb-d8: A Technical Safety Profile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Iprovalicarb-d8.

The information presented is primarily based on the safety data sheet (SDS) for the non-

deuterated parent compound, Iprovalicarb, as specific, detailed toxicological data for the

deuterated analog is not readily available. It is a common practice in safety assessments to

consider the toxicological profile of a deuterated compound to be comparable to its non-

deuterated counterpart.

Physicochemical Information
Iprovalicarb-d8 is the deuterated form of Iprovalicarb, a systemic fungicide. Key chemical data

is summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15559633?utm_src=pdf-interest
https://www.benchchem.com/product/b15559633?utm_src=pdf-body
https://www.benchchem.com/product/b15559633?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C18D8H20N2O3 [1][2]

Molecular Weight 328.4758 [1][2]

Unlabeled CAS Number 140923-17-7 [3]

Appearance White to off-white powder [4]

Storage Temperature 0-6°C [5]

Solubility
Chloroform (Slightly), Methanol

(Slightly)
[5]

Hazard Identification and Classification
Iprovalicarb is classified with several hazards according to the Globally Harmonized System

(GHS). It is suspected of causing cancer and is very toxic to aquatic life with long-lasting

effects.[4][6][7]

Hazard Class Hazard Statement GHS Pictogram

Carcinogenicity
H351: Suspected of causing

cancer
Health Hazard (GHS08)

Eye Irritation
H319: Causes serious eye

irritation
Exclamation Mark (GHS07)

Specific Target Organ Toxicity

(Single Exposure)

H336: May cause drowsiness

or dizziness
Exclamation Mark (GHS07)

Flammable Liquid (when in

solution)

H225: Highly flammable liquid

and vapor
Flame (GHS02)

Hazardous to the Aquatic

Environment (Acute)
H400: Very toxic to aquatic life Environment (GHS09)

Hazardous to the Aquatic

Environment (Chronic)

H410: Very toxic to aquatic life

with long lasting effects
Environment (GHS09)
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Note: Flammability hazard is associated with solutions of Iprovalicarb, such as standards in

acetone.[8]

Toxicological Data
The toxicological profile of Iprovalicarb indicates moderate toxicity to mammals.[7] The U.S.

Environmental Protection Agency (EPA) has established human health benchmarks for

Iprovalicarb.[9]

Metric Value Reference

Oral Chronic Reference Dose

(RfDoc)
0.0262 mg/kg-day EPA, OPP[9]

Oral Slope Factor (CSFo) 0.000447 (mg/kg-day)^-1 EPA, OPP[9]

Chronic or One Day PAD (RfD) 0.0262 mg/kg/day EPA[9]

Carcinogenic HHBP (E-6 to E-

4)
66.2-6620 ppb EPA[9]

Experimental Protocols: Safety and Handling
Detailed procedures for safe handling, storage, and emergency response are critical when

working with Iprovalicarb-d8.

Personal Protective Equipment (PPE)
A diagram illustrating the necessary PPE for handling Iprovalicarb-d8 is provided below.
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Eye Protection
(Safety goggles, EN166)

Hand Protection
(Nitrile rubber gloves, min 0.40 mm)

Body Protection
(Standard coverall, Type 3 suit)

Respiratory Protection
(NIOSH/MSHA or EN 149 approved respirator)

Wash hands before breaks
and after handling

Keep work clothes separate

Remove and clean soiled clothing

Click to download full resolution via product page

Caption: Required personal protective equipment and hygiene measures for handling

Iprovalicarb-d8.

First Aid Procedures
In case of exposure, the following first aid measures should be taken immediately.[4][6]
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Routes of Exposure & Immediate Actions

Medical Attention

Exposure Event

Inhalation:
Move to fresh air, keep warm and at rest.

Skin Contact:
Remove contaminated clothing, wash with soap and water.

Eye Contact:
Rinse with water for at least 15 minutes.

Ingestion:
Do NOT induce vomiting. Call a physician.

Seek immediate medical attention
or call a poison control center.

Click to download full resolution via product page

Caption: First aid workflow for different routes of exposure to Iprovalicarb-d8.

Storage and Handling Guidelines
Proper storage and handling are essential to maintain the integrity of the compound and

ensure safety.

Storage:

Store in the original container in a cool, dry, and well-ventilated area.[6]

Keep containers tightly closed.[6]
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Store in a location accessible only by authorized personnel.[6]

Keep away from food, drink, and animal feed.[6]

Handling:

Use in an area with appropriate exhaust ventilation.[6]

Avoid contact with skin, eyes, and clothing.[4]

Avoid inhalation of dust or aerosols.[4]

Wash hands thoroughly after handling.[10]

The logical relationship for safe handling and storage is outlined in the diagram below.
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Handling Procedures

Storage Requirements

Start: Handling Iprovalicarb-d8

Ensure adequate ventilation

Wear appropriate PPE

Avoid contact and inhalation

Store in original, tightly closed container

Keep in a cool, dry, well-ventilated place

Secure from unauthorized access and consumables

End: Safe Use

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and storage of Iprovalicarb-d8.
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Environmental Fate and Ecotoxicity
Iprovalicarb is very toxic to aquatic organisms and may cause long-term adverse effects in the

aquatic environment.[6][7] While it is non-persistent in soil, it can be persistent in water.[7]

There is a moderate risk of leaching to groundwater.[7] It is moderately toxic to birds and most

aquatic organisms but not toxic to honeybees.[7]

This guide is intended for informational purposes for a professional audience and should not

replace a formal risk assessment or the guidance of a qualified safety professional. Always

refer to the most current Safety Data Sheet for the specific product being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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